4,5-Dichlorothiophene-3-carbonitrile

• IUPAC Name: 4,5-dichlorothiophene-3-carbonitrile
• InChI: InChI=1S/C5HCl2NS/c6-4-3(1-8)2-9-5(4)7/h2H
• InChI Key: GLUMTSGBCKJDHN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(S1)Cl)Cl)C#N
• Molecular Formula: C5HCl2NS
• Molecular Weight: 178.04 g/mol
• CAS No.: 1510984-04-9

Description

4,5-Dichlorothiophene-3-carbonitrile is a chemical compound with the molecular formula C5HCl2NS and a molecular weight of 178.04. It is a powder in physical form.

Synthesis Analysis

The synthesis of thiophene derivatives like this compound often involves condensation reactions such as the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis. For instance, trans-2-Amino-4-aryl-5-benzoyl-4,5-dihydrothiophene-3-carbonitriles were prepared either by the reaction of 3-aryl-2-cyanothioacrylamides with α-thiocyanatoacetophenone or by the Michael-type addition of cyanothioacetamide to α-bromochalcones followed by intramolecular cyclization.

Molecular Structure Analysis

The IUPAC name for this compound is the same as its common name. Its InChI code is 1S/C5HCl2NS/c6-4-3(1-8)2-9-5(4)7/h2H and the InChI key is GLUMTSGBCKJDHN-UHFFFAOYSA-N.

Physical and Chemical Properties Analysis

This compound is a powder in physical form. Its molecular weight is 178.04.

Scientific Research Applications

Synthesis and Electrochromic Properties

A study by Abaci et al. (2016) elaborated on the synthesis of new 2,5-di(thiophen-2-yl)furan-3-carbonitrile derivatives and investigated the electrochromic properties of homopolymers and co-polymers with EDOT. The research highlighted the potential of these compounds in electrochromic device (ECD) applications due to their stability, fast response time, and good optical contrast, indicating the usefulness of such structures in developing advanced materials for smart window technologies and low-energy display systems Abaci et al., 2016.

Chemical Reactions and Transformations

Kalogirou and Koutentis (2014) explored reactions of selected 3-bromoisothiazole-5-carbonitriles with secondary dialkylamines, offering insights into chemical transformations that yield various derivatives. This study provides valuable information for synthetic chemists on manipulating the structure of such compounds to design and synthesize novel molecules with potential applications in pharmaceuticals and agrochemicals Kalogirou & Koutentis, 2014.

Hydrodehalogenation and Synthesis of Derivatives

Research by Ioannidou and Koutentis (2011) on the regioselective hydrodehalogenation of 3,5-dihaloisothiazole-4-carbonitriles demonstrates a method for synthesizing 3-haloisothiazole-4-carbonitriles. This study contributes to the broader understanding of halogenated heterocycles' chemistry and their potential utility in creating complex molecules for various applications Ioannidou & Koutentis, 2011.

Photovoltaic Applications

Gupta et al. (2015) discussed the design of solution-processable small molecules containing rigidified thiophenes and a cyanopyridone acceptor unit for bulk-heterojunction solar cells. This research underlines the significance of structural manipulation in thiophene-based compounds to enhance the photovoltaic performance of organic solar cells, presenting a path forward in renewable energy technologies Gupta et al., 2015.

Safety and Hazards

The safety data sheet for 4,5-Dichlorothiophene-3-carbonitrile can be found at the provided link. For detailed safety and hazard information, please refer to the safety data sheet.

Future Directions

Thiophene derivatives like 4,5-Dichlorothiophene-3-carbonitrile have been the subject of increasing interest due to their potential as biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Furthermore, they might find application in the preparation of functional materials such as electrochemically color switching azomethines, liquid crystalline materials, oligothiophene-BODIPY hybrids as NIR dyes, organic photovoltaic cells, azodyes, nonlinear optical materials, and azomethine-bridged polythiopheneferrocenes.

Mechanism of Action

In terms of its potential applications, it’s worth noting that thiophene derivatives have been studied for their potential biological activities. For instance, some pyridine derivatives bearing carbonitrile and 2,5-dichlorothiophene substituents have been synthesized and screened for their in vitro cytotoxicity activities against three cancer cell lines .

Biochemical Analysis

Biochemical Properties

4,5-Dichlorothiophene-3-carbonitrile plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many substances. The nature of these interactions often involves binding to the active site of the enzyme, leading to either inhibition or activation of the enzyme’s activity .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to modulate the expression of genes involved in oxidative stress response, thereby impacting cellular metabolism and overall cell health .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites. Additionally, it can alter gene expression by interacting with transcription factors or other regulatory proteins. These interactions lead to changes in cellular processes and functions .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under certain conditions but may degrade over time, leading to a decrease in its efficacy .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enhancing metabolic processes. At higher doses, it can lead to toxic or adverse effects, including cellular damage and disruption of normal cellular functions. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without being harmful .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes such as cytochrome P450, which play a crucial role in its metabolism. These interactions can affect metabolic flux and alter metabolite levels, leading to changes in cellular metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation in different cellular compartments. Understanding these transport mechanisms is essential for determining the compound’s overall efficacy and potential side effects .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. These localization patterns can affect the compound’s interactions with biomolecules and its overall impact on cellular processes .